Cas no 1219976-69-8 (2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride)

• Product Name: 2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride
• CAS No: 1219976-69-8
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• CID: 1078384
• PubChem ID: 56830589
• Update Time: 2025-08-05

2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(pyrrolidin-3-ylmethoxy)pyrazine hydrochloride
• 2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazine hydrochloride
• 2-chloro-6-[(pyrrolidin-3-yl)methoxy]pyrazine hydrochloride
• 1219976-69-8
• 2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride
• 2-chloro-6-(pyrrolidin-3-ylmethoxy)pyrazine;hydrochloride
• AKOS015846036
• 2-chloro-6-(pyrrolidin-3-ylmethoxy)pyrazinehydrochloride

• MDL： MFCD13560705
• Inchi： 1S/C9H12ClN3O.ClH/c10-8-4-12-5-9(13-8)14-6-7-1-2-11-3-7;/h4-5,7,11H,1-3,6H2;1H
• InChI Key： WXIXQAWOJAZYPN-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OCC1CNCC1.Cl

Computed Properties

• Exact Mass: 249.0435674g/mol
• Monoisotopic Mass: 249.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Additional information on 2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride

Introduction to 2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride (CAS No: 1219976-69-8)

2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride, identified by its CAS number 1219976-69-8, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyrazine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a chloro substituent at the 2-position and a 3-pyrrolidinylmethoxy group at the 6-position imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation processes. This attribute is particularly advantageous in pharmaceutical development, where solubility is a critical factor for drug bioavailability and efficacy.

Recent advancements in drug discovery have highlighted the potential of pyrazine derivatives as pharmacophores due to their ability to interact with biological targets in diverse ways. The 2-chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride structure offers a balance between lipophilicity and polarizability, which is often sought after in the design of novel therapeutic agents.

In particular, the 3-pyrrolidinylmethoxy moiety has garnered attention for its role in modulating receptor activity. Pyrrolidine derivatives are known to exhibit favorable pharmacokinetic properties, including improved metabolic stability and reduced toxicity. This makes them attractive candidates for further development into drugs targeting neurological disorders, cardiovascular diseases, and other conditions where receptor modulation is key.

Current research in the field of medicinal chemistry has demonstrated that compounds incorporating pyrazine rings can exhibit potent activity against various disease mechanisms. For instance, studies have shown that pyrazine-based molecules can interact with enzymes and receptors involved in inflammation, pain signaling, and neurotransmission. The 2-chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride compound, with its specific substitution pattern, has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents.

The chloro substituent at the 2-position of the pyrazine ring introduces a region of electrophilic reactivity, which can be exploited in further chemical modifications. This feature allows for the facile introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Moreover, the hydrochloride form of this compound ensures stability under standard storage conditions, making it a reliable reagent for both laboratory research and industrial-scale applications. Its crystalline structure and well-defined purity profile contribute to its suitability for use in sensitive analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The pyrazine core can be designed to selectively target specific kinases by optimizing substitution patterns. The 2-chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride structure has been explored as a potential scaffold for inhibitors of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation.

Another line of investigation involves the use of this compound as a precursor in the synthesis of antiviral agents. The unique structural features of pyrazine derivatives make them suitable candidates for interfering with viral replication cycles. By targeting viral enzymes or host factors essential for infection, these compounds can offer new strategies for combating viral diseases.

The versatility of 2-chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride also extends to its application in material science. Pyrazine-based compounds can be incorporated into organic electronic materials due to their conjugated systems and electron-deficient characteristics. These properties make them useful in the development of organic semiconductors, light-emitting diodes (OLEDs), and other advanced materials.

In conclusion, 2-Chloro-6-(3-pyrrolidinylmethoxy)pyrazinehydrochloride (CAS No: 1219976-69-8) is a multifaceted compound with significant potential across multiple domains of research and industry. Its unique structural features, combined with its favorable physicochemical properties, make it an invaluable tool for pharmaceutical chemists and material scientists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further.